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Compound of Interest

Compound Name: 1-tert-Butyl-3-ethylcarbodiimide

Cat. No.: B072994 Get Quote

An In-depth Technical Guide to 1-tert-Butyl-3-ethylcarbodiimide

For researchers, scientists, and drug development professionals, a precise understanding of

chemical reagents is paramount. This guide provides core technical data on 1-tert-Butyl-3-
ethylcarbodiimide, a carbodiimide coupling agent utilized in various synthetic reactions.

Chemical Identity and Properties
1-tert-Butyl-3-ethylcarbodiimide is a reactant often employed in the guanylation of amines.[1]

Its structure, which includes a tert-butyl group, contributes to its stability and solubility in a

range of organic solvents.[2] This makes it a valuable tool in peptide synthesis and the

development of pharmaceuticals.[2]

Quantitative Data
The fundamental molecular properties of 1-tert-Butyl-3-ethylcarbodiimide are summarized

below.

Property Value

Molecular Formula C₇H₁₄N₂[1][2][3][4][5]

Molecular Weight 126.20 g/mol [1][3][4]
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Structural and Molecular Relationships
The following diagram illustrates the logical connection between the chemical's name and its

primary molecular identifiers.
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Chemical Identity of 1-tert-Butyl-3-ethylcarbodiimide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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